
Xylitol: A Comprehensive Technical Guide to its
Physical Properties and Aqueous Solubility

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Xylitol

Cat. No.: B092547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of xylitol
and its solubility characteristics in aqueous solutions. The information is intended to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and formulation, offering key data and methodologies for the accurate characterization of this

widely used excipient and sugar substitute.

Core Physical Properties of Xylitol
Xylitol is a five-carbon sugar alcohol that exists as a white crystalline solid at room

temperature.[1] Its physical characteristics are summarized in the table below, providing a

baseline for its handling and application in various scientific and industrial settings.

Property Value References

Chemical Formula C₅H₁₂O₅ [2]

Molecular Weight 152.15 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 92 - 96 °C [2]

Boiling Point 216 °C

Density 1.52 g/cm³ [2]
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Solubility of Xylitol in Aqueous Solutions
Xylitol exhibits high solubility in water, a critical property for its use in liquid formulations.[1]

The solubility is significantly influenced by temperature, increasing as the temperature of the

aqueous solution rises. A detailed summary of xylitol's solubility in water at various

temperatures is provided in the table below.

Temperature (°C) Solubility ( g/100 g H₂O)

20 64.2

30 73.8

40 84.5

50 96.2

60 109.8

70 124.8

Data extrapolated from mole fraction solubility data.

The relationship between temperature and the aqueous solubility of xylitol is visually

represented in the following diagram:
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Figure 1: Relationship Between Temperature and Xylitol Solubility
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Figure 1: Temperature's positive correlation with xylitol's aqueous solubility.

Experimental Protocols
This section details the standard methodologies for determining the key physical properties and

solubility of xylitol.

Determination of Melting Point (Capillary Method)
The melting point of xylitol can be determined using the capillary method, a widely accepted

technique for crystalline solids.

Apparatus:

Melting point apparatus with a heating block and a calibrated thermometer or temperature

sensor.

Glass capillary tubes (sealed at one end).

Mortar and pestle.
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Spatula.

Procedure:

Sample Preparation: A small amount of xylitol is finely ground into a powder using a mortar

and pestle to ensure uniform heat distribution.

Capillary Tube Filling: The open end of a capillary tube is tapped into the powdered xylitol
sample. The tube is then inverted and gently tapped on a hard surface to pack the powder

into the sealed end. The packed sample height should be approximately 2-3 mm.

Measurement: The filled capillary tube is placed into the heating block of the melting point

apparatus. The apparatus is heated at a steady and slow rate (e.g., 1-2 °C per minute) as

the temperature approaches the expected melting point of xylitol.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the last crystal melts (the clear point) are recorded. The

melting point is reported as this temperature range.

Determination of Density (Pycnometer Method)
The density of xylitol powder can be accurately measured using a pycnometer, also known as

a specific gravity bottle.

Apparatus:

Pycnometer (a glass flask with a fitted ground glass stopper containing a capillary tube).

Analytical balance.

A liquid in which xylitol is insoluble (e.g., a non-polar solvent like toluene).

Spatula.

Thermometer.

Procedure:
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Mass of Empty Pycnometer: The clean and dry pycnometer with its stopper is accurately

weighed on an analytical balance (m₁).

Mass of Pycnometer with Sample: A known mass of xylitol powder is added to the

pycnometer, and it is weighed again (m₂). The mass of the xylitol is m_xylitol = m₂ - m₁.

Mass of Pycnometer, Sample, and Liquid: The pycnometer containing the xylitol is filled with

the non-polar solvent. The stopper is inserted, allowing excess liquid to escape through the

capillary. The exterior of the pycnometer is carefully dried, and it is weighed (m₃).

Mass of Pycnometer with Liquid: The pycnometer is emptied, cleaned, dried, and then filled

completely with the non-polar solvent and weighed (m₄). The mass of the liquid is m_liquid =

m₄ - m₁.

Calculation: The density of the xylitol is calculated using the following formula: Density of

Xylitol = (m_xylitol * Density of Liquid) / (m_liquid - (m₃ - m₂))

Determination of Aqueous Solubility (Gravimetric
Method)
The solubility of xylitol in water at a specific temperature can be determined using a

gravimetric method, which relies on the evaporation of the solvent to isolate the solute.

Apparatus:

Constant temperature water bath or incubator.

Conical flasks with stoppers.

Analytical balance.

Filter paper and funnel.

Evaporating dish.

Drying oven.

Pipette.
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Procedure:

Preparation of Saturated Solution: An excess amount of xylitol is added to a known volume

of deionized water in a conical flask. The flask is securely stoppered and placed in a

constant temperature water bath set to the desired temperature. The mixture is agitated

(e.g., using a magnetic stirrer) for a sufficient period to ensure equilibrium is reached and a

saturated solution is formed.

Filtration: Once equilibrium is achieved, the solution is allowed to stand undisturbed at the

constant temperature to allow any undissolved solid to settle. A portion of the supernatant is

then carefully filtered to remove any undissolved xylitol particles.

Sample Weighing: A known volume (e.g., 10 mL) of the clear, saturated filtrate is pipetted

into a pre-weighed, dry evaporating dish. The dish and its contents are then accurately

weighed.

Evaporation and Drying: The evaporating dish containing the xylitol solution is placed in a

drying oven at a temperature below the boiling point of water (e.g., 80-90 °C) until all the

water has evaporated. The dish is then cooled in a desiccator and weighed. This process of

drying, cooling, and weighing is repeated until a constant mass is obtained.

Calculation: The mass of the dissolved xylitol is determined by subtracting the initial mass of

the empty evaporating dish from the final constant mass of the dish with the dried residue.

The solubility is then expressed as grams of xylitol per 100 grams of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Xylitol: A Comprehensive Technical Guide to its Physical
Properties and Aqueous Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092547#xylitol-s-physical-properties-and-solubility-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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